N-(4-Amino-6,7-dimethoxyquinazol-2-YL)-N-methyl-2-cyanoethylamine

• IUPAC Name: 3-[(4-amino-6,7-dimethoxyquinazolin-2-yl)-methylamino]propanenitrile
• InChI: InChI=1S/C14H17N5O2/c1-19(6-4-5-15)14-17-10-8-12(21-3)11(20-2)7-9(10)13(16)18-14/h7-8H,4,6H2,1-3H3,(H2,16,17,18)
• InChI Key: CCOVXHZDHACRNQ-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC#N)C1=NC2=CC(=C(C=C2C(=N1)N)OC)OC
• Molecular Formula: C14H17N5O2
• DSSTOX Substance ID: DTXSID50543371
• Molecular Weight: 287.32 g/mol
• CAS RN: 76362-28-2

Description

N-(4-Amino-6,7-dimethoxyquinazol-2-YL)-N-methyl-2-cyanoethylamine, or N-Methyl-2-cyanoethylamine (NMCEA), is an organic compound that is used in various scientific research applications. NMCEA is a derivative of quinazoline, a heterocyclic aromatic compound that is commonly used in the synthesis of pharmaceutical drugs. NMCEA is a versatile compound that has been used for a wide range of applications, including as a substrate for enzyme-catalyzed reactions, as an inhibitor of enzymes, and as an inhibitor of the formation of reactive oxygen species.

Scientific Research Applications

• It's used in cyclization reactions involving the cyano group and ring closure with aromatic amines (Deck, Papadopoulos, & Smith, 2004).

• It assists in the synthesis of immunologically active muramyl dipeptide derivatives, which are crucial for inducing delayed-type hypersensitivity (Fukuda et al., 1981).

• The compound is significant in studying the metabolism of methylated aminoazo dyes in vivo (Miller, Plescia, Miller, & Heidelberger, 1952).

• It acts as a highly potent alpha 1-adrenoceptor antagonist and antihypertensive agent, showing high affinity and selectivity (Campbell, Hardstone, & Palmer, 1988).

• The compound inhibits tumor cell growth in culture, indicating its potential in cancer research (Forsch, Wright, & Rosowsky, 2002).

• It has potential applications in organic synthesis (Lai, Bo, & Huang, 1997).

• N-alkyl(anilino)-6,7-dimethoxyquinazoline derivatives, a related class of compounds, are potential DNA intercalating agents with cytotoxic activities (Garofalo et al., 2010).

• 4-Amino-2-chloro-6,7-dimethoxyquinazoline, a key intermediate in quinazoline drugs like terazosin, is synthesized from vanillin with about 37% yield after process improvement (Guangshan, 2011).

Synthesis routes and methods

Procedure details

The patent 007' teaches the preparation of alfuzosin or a salt thereof by reacting 4-amino-2-chloro-6,7-dimethoxy quinazoline of formula (II) with 3-methylaminopropionitrile of formula (III) in the presence of isoamyl alcohol to obtain N-(4-amino-6,7-dimethoxyquinazol-2-yl)-N-methyl-2-cyanoethylamine of formula (IV) which is further hydrogenated in the presence of Raney-Nickel using 15% ammoniacal ethanol by applying 80 Kg pressure at 70° C. for 96 hours to obtain N-(4-amino-6,7-dimethoxyquinazol-2-yl)-N-methylpropylenediamine of formula (V) which is then converted to the hydrochloride salt. The obtained N-(4-amino-6,7-dimethoxyquinazol-2-yl)-N-methylpropylenediamine hydrochloride is then treated with carbonyldiimidazole-activated tetrahydrofuroic acid by adding a diamine compound in the presence of carbonyldiimidazole to obtain alfuzosin base which is then converted into alfuzosin hydrochloride salt.

Q & A

Q1: What is the significance of N-(4-Amino-6,7-dimethoxyquinazol-2-yl)-N-methyl-2-cyanoethylamine in the synthesis of alfuzosin hydrochloride?

A1: this compound is a crucial intermediate in the patented synthesis of alfuzosin hydrochloride []. The process involves a two-step reaction where this compound is first synthesized and then further reacted to ultimately yield alfuzosin base. This base can then be converted into the desired alfuzosin hydrochloride salt. This specific synthetic route highlights the importance of this compound in obtaining the final pharmaceutical product.